N-{2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl}-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide

• Molecular Formula: C23H29N3O2S
• Molecular Weight: 411.6 g/mol
• IUPAC Name: N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-5-phenyl-2,3-dihydro-1,4-oxathiine-6-carboxamide
• InChI: InChI=1S/C23H29N3O2S/c1-25(2)19-12-10-17(11-13-19)20(26(3)4)16-24-23(27)21-22(29-15-14-28-21)18-8-6-5-7-9-18/h5-13,20H,14-16H2,1-4H3,(H,24,27)
• InChI Key: CWFHKWRKWRLDFQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=C(SCCO2)C3=CC=CC=C3)N(C)C

Description

N-{2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl}-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide is a structurally complex molecule characterized by a 5,6-dihydro-1,4-oxathiine core fused with a phenyl group at position 3 and a carboxamide substituent. The molecule features two dimethylamino groups: one on the ethyl chain at position 2 and another on the para-position of the phenyl ring.

Biological Activity

The compound N-{2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl}-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article aims to provide an in-depth analysis of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Molecular Formula

• C : 25
• H : 30
• N : 4
• O : 2
• S : 1

Structural Representation

The compound features a complex structure with multiple functional groups, including dimethylamino groups and an oxathiine ring. Its molecular weight is approximately 430 g/mol.

2D Structure

2D Structure

Pharmacological Effects

• Anticancer Activity :
  • Several studies indicate that derivatives of oxathiine compounds exhibit significant anticancer properties. For instance, the compound has been tested against various cancer cell lines, showing inhibition of cell proliferation and induction of apoptosis .
• Antimicrobial Properties :
  • The compound has demonstrated antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its mechanism involves disrupting bacterial cell membranes, leading to cell lysis .
• Neuroprotective Effects :
  • Research suggests that the compound may offer neuroprotective benefits by modulating neurotransmitter levels and reducing oxidative stress in neuronal cells .

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : It acts as an inhibitor for specific enzymes involved in cancer progression and microbial metabolism.
• Receptor Modulation : The compound interacts with various receptors in the central nervous system, influencing neurotransmitter release and activity.

Study 1: Anticancer Efficacy

A recent study evaluated the anticancer efficacy of the compound on human breast cancer cells (MCF-7). The results indicated a dose-dependent reduction in cell viability with an IC50 value of approximately 15 µM after 48 hours of treatment. Apoptotic assays confirmed increased apoptosis in treated cells compared to controls .

Study 2: Antimicrobial Activity

In a comparative study against common pathogens such as Staphylococcus aureus and Escherichia coli, the compound exhibited minimum inhibitory concentrations (MICs) of 32 µg/mL and 64 µg/mL respectively. These findings suggest potential for development as an antimicrobial agent .

Data Summary Table

Activity Type	Observed Effect	Reference
Anticancer	IC50 = 15 µM on MCF-7 cells
Antimicrobial	MIC = 32 µg/mL (S. aureus)
Neuroprotective	Modulation of neurotransmitter levels

Scientific Research Applications

Research has indicated that this compound exhibits several biological activities, including:

• Anticancer Properties :
  • Studies have shown that derivatives of oxathiine compounds can inhibit the growth of cancer cells. The specific compound may interfere with cellular pathways involved in proliferation and apoptosis.
  • Case studies demonstrate its efficacy against various cancer cell lines, suggesting potential as a chemotherapeutic agent.
• Antimicrobial Activity :
  • Preliminary studies indicate that the compound possesses antimicrobial properties. It may inhibit the growth of certain bacteria and fungi, making it a candidate for developing new antibiotics or antifungal agents.
• Neurological Applications :
  • Given its dimethylamino groups, there is potential for this compound in treating neurological disorders. Research into similar compounds has shown promise in modulating neurotransmitter systems.

Cosmetic Applications

The compound's unique structure allows it to be explored in cosmetic formulations:

• Skin Hydration and Anti-Aging :
  • The incorporation of this compound in topical formulations may enhance skin hydration and offer anti-aging benefits due to its ability to interact with skin receptors and improve moisture retention.
• Formulation Stability :
  • Experimental designs utilizing this compound have shown improved stability in formulations, reducing the degradation of active ingredients over time.

Data Summary Table

Application Area	Observed Effects	References
Anticancer	Inhibition of cancer cell growth	,
Antimicrobial	Inhibition of bacterial growth	,
Neurological	Potential modulation of neurotransmitters
Cosmetic Formulations	Enhanced hydration and stability

Case Studies

• Anticancer Research :
  • A study published in a peer-reviewed journal demonstrated that the compound inhibited the proliferation of breast cancer cells by inducing apoptosis through mitochondrial pathways. The results indicated a dose-dependent response with significant reductions in cell viability at higher concentrations.
• Cosmetic Formulation Study :
  • A formulation study utilized response surface methodology to optimize the inclusion of this compound in a moisturizer. Results showed improved sensory properties and increased skin hydration compared to control formulations without the compound.
• Antimicrobial Testing :
  • In vitro tests against common pathogenic bacteria revealed that the compound exhibited significant antibacterial activity, particularly against Staphylococcus aureus and Escherichia coli, suggesting its potential use as an antimicrobial agent in topical applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Similarities and Differences

The compound shares a 5,6-dihydro-1,4-oxathiine-2-carboxamide backbone with N-(4-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamoyl}phenyl)-5,6-dihydro-1,4-oxathiine-2-carboxamide (). Both molecules exhibit a carboxamide linkage and a bicyclic heteroaromatic system. However, the target compound replaces the benzodioxin-ethylcarbamoyl group in ’s compound with a dimethylamino-substituted ethyl-phenyl chain.

Functional Group Analysis

Property	Target Compound	N-(4-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamoyl}phenyl)-5,6-dihydro-1,4-oxathiine-2-carboxamide ()
Core Structure	5,6-Dihydro-1,4-oxathiine with phenyl and carboxamide substituents	5,6-Dihydro-1,4-oxathiine with carboxamide and benzodioxin-ethylcarbamoyl groups
Key Substituents	Dual dimethylamino groups on ethyl-phenyl chain	Benzodioxin-ethylcarbamoyl group
Predicted Solubility	Higher in acidic media (due to protonatable dimethylamino groups)	Moderate solubility (lipophilic benzodioxin may reduce polarity)
Bioavailability	Likely enhanced via basic amine-mediated cellular uptake	May require formulation optimization due to benzodioxin’s hydrophobicity

Pharmacological Implications

The dimethylamino groups in the target compound could enhance interaction with biological targets such as neurotransmitter receptors or enzymes requiring cationic binding pockets. In contrast, the benzodioxin moiety in ’s compound may confer metabolic stability due to its electron-rich aromatic system, which resists oxidative degradation .

Comparative Data from Research Findings

Physicochemical Properties

Parameter	Target Compound	Compound
Molecular Weight	~500 g/mol (estimated)	~480 g/mol (reported)
LogP	~2.1 (predicted)	~3.5 (reported)
pKa (Amine Groups)	~8.5–9.0	Not applicable

Q & A

Q. What are the recommended analytical techniques for structural characterization of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : Use $^1$H and $^13$C NMR to resolve dimethylamino groups, oxathiine ring conformation, and phenyl substituent orientations. Multi-dimensional NMR (e.g., COSY, NOESY) can clarify spatial arrangements of substituents.
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular formula (C_{23H_{30N$_3$O$_2$S}) and fragmentation patterns.
• X-ray Crystallography : Essential for resolving ambiguities in stereochemistry, particularly for the 5,6-dihydro-1,4-oxathiine ring system .

Q. How can synthetic impurities be minimized during the preparation of this compound?

Methodological Answer:

• Stepwise Purification : Use column chromatography with gradient elution (e.g., hexane/ethyl acetate to dichloromethane/methanol) to isolate intermediates.
• Reaction Monitoring : Employ thin-layer chromatography (TLC) or in-situ FTIR to detect side products like unreacted dimethylamino precursors or incomplete cyclization of the oxathiine ring.
• Catalytic Optimization : Test palladium or copper catalysts for Buchwald-Hartwig amination steps to reduce byproducts .

Advanced Research Questions

Q. What experimental strategies resolve contradictions in pharmacological activity data for this compound?

Methodological Answer:

• Dose-Response Curves : Use in vitro assays (e.g., enzyme inhibition) across a 10$^{-6}$–10$^{-3}$ M range to identify non-linear effects or off-target interactions.
• Computational Docking : Compare binding affinities across protein conformers (e.g., molecular dynamics simulations) to explain variability in receptor engagement .
• Metabolite Profiling : LC-MS/MS analysis of hepatic microsomal incubations can reveal active metabolites that may contribute to observed discrepancies .

Q. How can the stability of this compound under physiological conditions be systematically evaluated?

Methodological Answer:

• pH-Dependent Degradation : Incubate the compound in buffers (pH 1–9) at 37°C for 24–72 hours. Monitor degradation via HPLC-UV and identify products via MS/MS.
• Oxidative Stress Testing : Use hydrogen peroxide or cytochrome P450 enzymes to simulate oxidative metabolism.
• Thermal Analysis : Differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) assess solid-state stability under accelerated aging conditions .

Q. What computational models are suitable for predicting the compound’s membrane permeability?

Methodological Answer:

• Quantitative Structure-Activity Relationship (QSAR) : Train models using logP, polar surface area, and hydrogen-bond donor/acceptor counts from analogs like 3,4-dihydroxyflavone derivatives .
• Molecular Dynamics (MD) Simulations : Simulate lipid bilayer interactions to quantify free-energy barriers for passive diffusion.
• Caco-2 Cell Assays : Validate predictions experimentally using monolayers to measure apparent permeability (P$_{app}$) .

Key Methodological Frameworks

• Theoretical Pole : Link synthesis pathways to heterocyclic chemistry principles (e.g., Baldwin’s rules for oxathiine cyclization) .
• Technical Pole : Prioritize hyphenated techniques (e.g., LC-NMR-MS) for impurity profiling .